Cas no 2107285-18-5 (N-(cyanomethyl)pyridazine-3-carboxamide)

• Product Name: N-(cyanomethyl)pyridazine-3-carboxamide
• CAS No: 2107285-18-5
• MF: C₇H₆N₄O
• MW: 162.148740291595
• MDL: MFCD30661530
• CID: 5408341
• PubChem ID: 137887917
• Update Time: 2025-10-18

N-(cyanomethyl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(Cyanomethyl)-3-pyridazinecarboxamide
• N-(cyanomethyl)pyridazine-3-carboxamide

• MDL： MFCD30661530
• Inchi： 1S/C7H6N4O/c8-3-5-9-7(12)6-2-1-4-10-11-6/h1-2,4H,5H2,(H,9,12)
• InChI Key： JOVLFXAPSIOTBF-UHFFFAOYSA-N
• SMILES： C1(C(NCC#N)=O)=NN=CC=C1

Additional information on N-(cyanomethyl)pyridazine-3-carboxamide

N-(cyanomethyl)pyridazine-3-carboxamide: A Comprehensive Overview

N-(cyanomethyl)pyridazine-3-carboxamide, also known by its CAS number 2107285-18-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development, agrochemicals, and advanced materials. The molecule consists of a pyridazine ring, a heterocyclic aromatic compound with two nitrogen atoms, substituted at the 3-position with a cyanomethyl group and a carboxamide moiety. This combination of functional groups imparts distinctive chemical properties, making it a valuable subject for research and development.

The synthesis of N-(cyanomethyl)pyridazine-3-carboxamide typically involves multi-step organic reactions, often utilizing coupling agents or amidation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. The compound's stability under various conditions has been extensively studied, revealing its resilience to thermal and chemical degradation, which is crucial for its practical applications.

One of the most promising areas of application for N-(cyanomethyl)pyridazine-3-carboxamide is in the pharmaceutical industry. Researchers have explored its potential as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to modulate specific protein-protein interactions has shown promise in preclinical studies, highlighting its potential as a therapeutic agent. Additionally, its structural versatility allows for further modification to optimize pharmacokinetic properties, such as bioavailability and half-life.

In the realm of agrochemistry, N-(cyanomethyl)pyridazine-3-carboxamide has demonstrated efficacy as a plant growth regulator. Studies have shown that it can enhance crop yields by promoting root development and improving stress tolerance in plants. This application aligns with the growing demand for sustainable agricultural practices that minimize environmental impact while maximizing productivity.

The material science community has also taken an interest in N-(cyanomethyl)pyridazine-3-carboxamide, particularly for its role in the development of advanced polymers and coatings. Its ability to form strong intermolecular hydrogen bonds makes it an ideal candidate for creating high-performance materials with tailored mechanical and thermal properties. Recent breakthroughs in polymer synthesis techniques have further expanded the possibilities for integrating this compound into next-generation materials.

From a toxicological perspective, thorough safety assessments have been conducted to evaluate the potential risks associated with exposure to N-(cyanomethyl)pyridazine-3-carboxamide. These studies indicate that the compound exhibits low toxicity at typical application levels, provided proper handling protocols are followed. Regulatory agencies have recognized these findings, allowing for its safe use across various industries under controlled conditions.

In conclusion, N-(cyanomethyl)pyridazine-3-carboxamide (CAS No: 2107285-18-5) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within the chemical sciences.